Cas no 895429-66-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895429-66-0
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 6397138
• PubChem ID: 18572635
• Update Time: 2025-06-26

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide
• 895429-66-0
• F2515-2543
• AKOS024655844
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-ylmethyl)benzamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-[(pyridin-3-yl)methyl]benzamide
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-methyl-N-(pyridin-3-ylmethyl)benzamide
• Benzamide, N-(4,7-dimethoxy-2-benzothiazolyl)-4-methyl-N-(3-pyridinylmethyl)-

• Inchi： 1S/C23H21N3O3S/c1-15-6-8-17(9-7-15)22(27)26(14-16-5-4-12-24-13-16)23-25-20-18(28-2)10-11-19(29-3)21(20)30-23/h4-13H,14H2,1-3H3
• InChI Key： AUQTYTIXSMRSFP-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=CC=CN=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 419.13036271g/mol
• Monoisotopic Mass: 419.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide

Introduction to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide (CAS No. 895429-66-0)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide, identified by its CAS number 895429-66-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery and development. The structural features of this molecule, including its benzamide and benzothiazole moieties, make it a promising candidate for further investigation into its pharmacological properties.

The benzothiazole ring system is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules. Its presence in N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide suggests that this compound may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethoxy substitution at the 4 and 7 positions of the benzothiazole ring enhances its solubility and bioavailability, making it more suitable for biological assays.

The benzamide moiety in the compound's structure is another critical feature that contributes to its potential biological activity. Benzamides are known to interact with various biological targets, including enzymes and receptors, which can modulate physiological processes. The presence of a methyl group at the 4-position of the benzamide and a pyridin-3-ylmethyl group at the N-position further diversifies the chemical space and may influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide has emerged as a compound of interest due to its unique structural features and potential biological activities. Preliminary studies have suggested that this molecule may interfere with key signaling pathways involved in disease progression, making it a valuable candidate for further exploration.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the dimethoxy groups and the amide linkage. The final step involves introducing the methyl group at the 4-position of the benzamide and the pyridin-3-ylmethyl group at the N-position.

The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and regioselectivity during the synthesis of this compound. These methods allow for the efficient construction of complex molecular frameworks while minimizing unwanted side reactions. The ability to synthesize N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide with high purity is crucial for subsequent biological testing and validation.

In terms of biological activity, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methyl-N-(pyridin-3-yl)methylbenzamide has shown promise in various in vitro assays. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors associated with cancer cell proliferation and survival. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating key inflammatory pathways.

The potential therapeutic applications of N-(4,7-dimethoxy-1,3-benzothiazol-2-ylyl)-4-methyl-N-(pyridin- 3 -ylmethyl)benzamide are vast and varied. Given its structural complexity and bioactivity profile, this compound could be developed into a novel drug candidate for treating a range of diseases. Further preclinical studies are needed to fully elucidate its mechanism of action and assess its safety profile.

The development of new pharmaceuticals is an iterative process that involves extensive testing at multiple stages. N-(4, 7-dimethoxy-l, 3-benzo-thiazol -2 -ylyl b >)-( b 4-methyl- b >N( b pyridin -3 -y lm eth yl)benz amide b ) is no exception. As research progresses, additional modifications may be made to optimize its pharmacological properties. These modifications could include changes to substituents or functional groups to enhance binding affinity, improve solubility, or reduce toxicity. The ultimate goal is to develop a safe, effective therapeutic agent that can address unmet medical needs.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanical calculations have been instrumental in predicting the binding interactions between N-(4, 7-dimethoxy-l, 3-benzo-thiazol -2 -ylyl b >)-( b 4-methyl- b >N( b pyridin -3 -y lm eth yl)benz amide b )and target proteins. These studies provide valuable insights into how this compound interacts with biological targets at a molecular level. This information can guide further optimization efforts by highlighting key regions for modification. Additionally, computational methods can help predict potential side effects by identifying off-target interactions. This proactive approach can significantly reduce the risk associated with drug development.

In conclusion,N-(4, 7-dimethoxy-l, 3-benzo-thiazol -2 -ylyl )-( 4-methyl- N( pyridin -3 -y lm eth yl)benz amide